Cas no 1361516-26-8 (Methyl 2,5-bis(perchlorophenyl)isonicotinate)

• Product Name: Methyl 2,5-bis(perchlorophenyl)isonicotinate
• CAS No: 1361516-26-8
• MF: C₁₉H₅Cl₁₀NO₂
• MW: 633.778495550156
• CID: 4968858
• Update Time: 2025-06-14

Methyl 2,5-bis(perchlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(perchlorophenyl)isonicotinate

• Inchi： 1S/C19H5Cl10NO2/c1-32-19(31)4-2-6(8-11(22)15(26)18(29)16(27)12(8)23)30-3-5(4)7-9(20)13(24)17(28)14(25)10(7)21/h2-3H,1H3
• InChI Key： KRGFCKYIFPOIDX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CN=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)C=C1C(=O)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 644
• XLogP3: 10.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,5-bis(perchlorophenyl)isonicotinate

Comprehensive Overview of Methyl 2,5-bis(perchlorophenyl)isonicotinate (CAS No. 1361516-26-8)

Methyl 2,5-bis(perchlorophenyl)isonicotinate (CAS No. 1361516-26-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced chemical research. This compound, characterized by its perchlorophenyl groups and isonicotinate backbone, is often studied for its role in materials science, pharmaceuticals, and agrochemicals. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 2,5-bis(perchlorophenyl)isonicotinate" or "applications of CAS 1361516-26-8," reflecting the growing interest in its utility and mechanisms.

The molecular structure of Methyl 2,5-bis(perchlorophenyl)isonicotinate features a pyridine ring substituted with two perchlorophenyl groups at the 2 and 5 positions, along with a methyl ester at the 4-position. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Keywords such as "perchlorophenyl derivatives" and "isonicotinate esters" are commonly associated with this compound, highlighting its relevance in niche chemical domains. Recent studies have explored its potential in creating high-performance polymers and coatings, aligning with the broader trend of sustainable and functional materials.

In the context of environmental and health considerations, Methyl 2,5-bis(perchlorophenyl)isonicotinate is often discussed alongside topics like "green chemistry alternatives" and "low-toxicity chemical synthesis." While the compound itself is not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. Searches for "safe handling of perchlorophenyl compounds" or "CAS 1361516-26-8 safety data" indicate user concerns about workplace safety and regulatory compliance, which are critical in modern chemical industries.

The versatility of Methyl 2,5-bis(perchlorophenyl)isonicotinate extends to its potential role in pharmaceutical research. Its structural motifs are of interest in drug design, particularly for targeting specific biological pathways. Queries like "pharmaceutical applications of isonicotinate esters" and "perchlorophenyl in drug discovery" underscore its relevance in medicinal chemistry. Recent advancements in computational chemistry have further enabled researchers to predict its interactions with biological targets, accelerating the discovery of novel therapeutics.

From an industrial perspective, the demand for Methyl 2,5-bis(perchlorophenyl)isonicotinate is driven by its utility in creating specialized agrochemicals. Its derivatives are explored for their potential as pesticides or herbicides, addressing global challenges in crop protection and food security. Keywords such as "agrochemical intermediates" and "perchlorophenyl-based pesticides" reflect this application. However, the focus remains on developing eco-friendly formulations, aligning with the increasing consumer demand for sustainable agricultural practices.

In summary, Methyl 2,5-bis(perchlorophenyl)isonicotinate (CAS No. 1361516-26-8) is a compound of significant scientific and industrial interest. Its unique structure and diverse applications make it a subject of ongoing research, particularly in materials science, pharmaceuticals, and agrochemicals. By addressing common search queries and aligning with contemporary trends like sustainability and safety, this overview aims to provide a comprehensive and accessible resource for professionals and enthusiasts alike.